Cas no 14720-70-8 (1,4-bis(acetoxymethyl)benzene)

1,4-Bis(acetoxymethyl)benzene is a benzene derivative featuring two acetoxymethyl functional groups at the para positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of polymers, cross-linking agents, and specialty chemicals. Its symmetrical structure and reactive acetoxymethyl groups enable efficient participation in esterification, transesterification, and polymerization reactions. The compound exhibits good solubility in common organic solvents, facilitating its use in solution-phase processes. It is valued for its stability under controlled conditions and its ability to introduce functional groups into molecular frameworks. Applications include the development of high-performance materials, coatings, and pharmaceutical precursors, where precise chemical modification is required.

1,4-bis(acetoxymethyl)benzene structure

Product Name:1,4-bis(acetoxymethyl)benzene

CAS No:14720-70-8

MF:C₁₂H₁₄O₄

MW:222.237164020538

CID:866450

Update Time:2026-04-29

1,4-bis(acetoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 1,4-bis(acetoxymethyl)benzene
- acetic acid,[4-(hydroxymethyl)phenyl]methanol

1,4-bis(acetoxymethyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM342522-1g	p-Xylylene diacetate	14720-70-8	95%+	1g	$86	2022-06-12
Chemenu	CM342522-5g	p-Xylylene diacetate	14720-70-8	95%+	5g	$343	2022-06-12
A2B Chem LLC	AA65493-1g	p-Xylylene diacetate	14720-70-8	98%	1g	$75.00	2024-04-20
A2B Chem LLC	AA65493-5g	p-Xylylene diacetate	14720-70-8	98%	5g	$271.00	2024-04-20
Ambeed	A733104-5g	P-Xylylene diacetate	14720-70-8	98%	5g	$303.0	2024-04-23
1PlusChem	1P001F5H-1g	1,4-Benzenedimethanol, 1,4-diacetate	14720-70-8	98%	1g	$61.00	2025-02-19

1,4-bis(acetoxymethyl)benzene Related Literature

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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
4. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
5. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1,4-bis(acetoxymethyl)benzene

1,4-Bis(acetoxymethyl)benzene (CAS No. 14720-70-8): A Versatile Chemical Intermediate in Modern Applications

1,4-Bis(acetoxymethyl)benzene, also known by its CAS No. 14720-70-8, is a specialized organic compound with significant utility in synthetic chemistry and industrial applications. This compound, characterized by its benzene core functionalized with two acetoxymethyl groups, serves as a critical intermediate in the production of polymers, pharmaceuticals, and advanced materials. Its unique structure enables it to participate in diverse chemical reactions, making it a valuable asset in research and manufacturing.

In recent years, the demand for 1,4-bis(acetoxymethyl)benzene has surged due to its role in sustainable material development. Researchers and industries are increasingly focusing on green chemistry and biodegradable polymers, where this compound acts as a precursor. For instance, it is employed in the synthesis of polyethylene terephthalate (PET) alternatives, addressing global concerns about plastic waste. This aligns with the growing trend of circular economy practices, a topic frequently searched by environmental scientists and policymakers.

The compound’s chemical stability and reactivity also make it a candidate for drug delivery systems. In pharmaceutical research, 1,4-bis(acetoxymethyl)benzene is explored for its potential to modify drug solubility and release kinetics. This application resonates with current searches for controlled-release formulations and nanomedicine, highlighting its relevance in cutting-edge healthcare solutions.

From an industrial perspective, CAS No. 14720-70-8 is often discussed in forums related to high-performance coatings and adhesives. Its ability to cross-link with other monomers enhances material durability, a feature sought after in automotive and aerospace sectors. Searches for lightweight materials and thermal-resistant polymers frequently intersect with discussions about this compound, underscoring its multidisciplinary importance.

Quality control and analytical methods for 1,4-bis(acetoxymethyl)benzene are another area of interest. Techniques like HPLC and GC-MS are commonly employed to ensure purity, a topic frequently queried by laboratory professionals. The compound’s spectroscopic properties (e.g., NMR peaks) are also documented in open-access databases, aiding researchers in verification processes.

In summary, 1,4-bis(acetoxymethyl)benzene (CAS No. 14720-70-8) bridges gaps between academia and industry, addressing contemporary challenges in sustainability, healthcare, and advanced materials. Its multifaceted applications ensure continued relevance in scientific literature and commercial workflows.